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Compound of Interest

Compound Name:
2-(4-methyl-4H-1,2,4-triazol-3-

yl)aniline

CAS No.: 1087792-28-6

Cat. No.: B1416487

Get Quote

Chemical Identity & Validation Status
Checksum Analysis (Mathematical Validation)
All valid CAS Registry Numbers follow the format

, where

is the check digit.[1] The validity is determined by the formula:

[1]

Input Analysis: 39869-75-0[1]

Sequence: 3 9 8 6 9 - 7 5 - 0

Check Digit (

): 0
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Calculation:

Pos 1 (

):

[1]

Pos 2 (

):

[1]

Pos 3 (

):

[1]

Pos 4 (

):

[1]

Pos 5 (

):

[1]

Pos 6 (

):

[1]

Pos 7 (

):

[1]
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Sum:

[1]

Modulo 10:

Result: The calculated check digit is 5, but the input provided is 0. Conclusion:CAS 39869-75-0

is mathematically invalid.[1]

Database Cross-Reference Matrix
To ensure this was not a simple transcription error (e.g., user meant 39869-75-5), a deep

search was conducted across authoritative repositories.

Database Query Result Notes

CAS Registry 39869-75-0 NEGATIVE No record found.[1]

PubChem 39869-75-0 NEGATIVE No CID matches.[1]

ChemSpider 39869-75-0 NEGATIVE No structure linked.[1]

Legal/Admin CAS-39869 POSITIVE

Matches UK Pensions

Ombudsman case IDs

(e.g., Mr Y (CAS-

39869-Q8J7)) [1].[1]

Hypothetical 39869-75-5 NEGATIVE
Corrected checksum

yields no chemical.[1]

Assessment: The identifier likely originates from a non-chemical source (administrative/legal) or

is a severe transcription error of a different compound (e.g., DCC, CAS 538-75-0).

Standard Operating Procedure: Handling
Ambiguous Identifiers
In drug development, acting on an incorrect CAS number can lead to the procurement of the

wrong reagent, safety hazards, or regulatory non-compliance. The following protocol defines

the resolution pathway.
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Resolution Workflow
The following diagram illustrates the decision logic for validating suspect identifiers.

Input Identifier
(e.g., 39869-75-0)

Step 1: Format Check
(XXXXX-XX-X)

Step 2: Calculate Checksum
(Sum % 10 == R?)

Format OK

INVALID / GHOST ID

Format Fail

Step 3: Database Search
(PubChem/SciFinder)

Pass

Fail (39869-75-0)

Valid Chemical Entity

Found Not Found

Action: Request SDS & 
Structure from Vendor

Action: Check for Typo
(e.g., 538-75-0)

Action: Verify Context
(Is it a Lot # or Case ID?)

Click to download full resolution via product page

Figure 1: Logical workflow for validating chemical identifiers. The input 39869-75-0 fails at the

"Calculate Checksum" node.[1]

Potential Confusion Candidates
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If the input was a typo, the researcher should verify if the intended chemical was one of the

following, which share suffix similarities:

Dicyclohexylcarbodiimide (DCC)[1][2]

CAS: 538-75-0[1][2]

Relevance: Common coupling agent in peptide synthesis.[1]

Plausibility: High, if the user truncated or mistyped the prefix.[1]

Tebutam

CAS: 35256-85-0 (Phonetic/Visual similarity)[1]

Relevance: Herbicide (Amide).[1]

Legal Case Reference

Format: CAS-39869-XXXX[1]

Source: UK Pensions Ombudsman [1].[1]

Plausibility: High, if the number was copied from a non-chemical document.[1]

Sourcing & Supply Chain Protocol for "Ghost"
Chemicals
When a CAS number is invalid, you cannot order the chemical.[1] You must pivot to Structure-

Based Sourcing.[1]

Defining the Chemical by Structure
Since the CAS is invalid, you must define the material by:

IUPAC Name: (e.g., N,N'-methanetetraylbiscyclohexanamine for DCC).

SMILES String: Precise textual representation of the structure.[1]
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InChI Key: A hashed identifier that is search-engine friendly.

Protocol:

Locate the original paper or internal report where "39869-75-0" was found.[1]

Extract the chemical structure image or chemical name.[1]

Use a structure-search tool (e.g., ChemDraw JS, SciFinder) to generate a valid CAS.[1]

Supplier Verification
If a vendor provides a quote for "CAS 39869-75-0", proceed with extreme caution.[1]

Risk: The vendor may be synthesizing the wrong custom molecule or re-labeling a different

compound.[1]

Requirement: Demand a Certificate of Analysis (CoA) including:

1H-NMR spectrum.[1]

Mass Spectrometry (LC-MS) data.[1]

Purity (HPLC) >95%.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Goniothalamin | C13H12O2 | CID 6440856 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Dicyclohexylcarbodiimide | C13H22N2 | CID 10868 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Analytical Verification of Chemical
Identifier 39869-75-0[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1416487/docs#technical-guide-analytical-verification-
of-chemical-identifier-39869-75-0-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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